Cas no 2349411-92-1 (7-Bromo-2-chloroquinazolin-4-ol)

• Product Name: 7-Bromo-2-chloroquinazolin-4-ol
• CAS No: 2349411-92-1
• MF: C₈H₄BrClN₂O
• MW: 259.49
• CID: 5085250
• PubChem ID: 135742286
• Update Time: 2025-05-25

7-Bromo-2-chloroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-bromoquinazolin-4(3H)-one
• 744229-27-4
• SCHEMBL21089737
• EN300-3206566
• 7-BROMO-2-CHLORO-3H-QUINAZOLIN-4-ONE
• AS-77157
• DA-17821
• E74378
• F15682
• 2349411-92-1
• AKOS016006922
• 7-Bromo-2-chloroquinazolin-4-ol
• 7-bromo-2-chloro-3,4-dihydroquinazolin-4-one
• 7-Bromo-2-chloroquinazolin-4(1H)-one
• 7-Bromo-2-chloro-4(3H)-quinazolinone
• MFCD11520687
• CS-0155701
• 7-BROMO-2-CHLOROQUINAZOLIN-4(3H)-ONE
• SY283307
• DTXSID30653129

• Inchi： 1S/C8H4BrClN2O/c9-4-1-2-5-6(3-4)11-8(10)12-7(5)13/h1-3H,(H,11,12,13)
• InChI Key： YPHTXSWJCJHDKU-UHFFFAOYSA-N
• SMILES： C12C(NC(=NC1=O)Cl)=CC(Br)=CC=2

Computed Properties

• Exact Mass: 257.91955g/mol
• Monoisotopic Mass: 257.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 7-Bromo-2-chloroquinazolin-4-ol

Comprehensive Overview of 7-Bromo-2-chloroquinazolin-4-ol (CAS No. 2349411-92-1): Properties, Applications, and Research Insights

7-Bromo-2-chloroquinazolin-4-ol (CAS No. 2349411-92-1) is a heterocyclic organic compound belonging to the quinazoline family, a class of molecules widely studied for their diverse pharmacological and industrial applications. This compound features a bromine substitution at the 7-position and a chlorine atom at the 2-position, which significantly influence its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery, material science, and agrochemical development.

The structural uniqueness of 7-Bromo-2-chloroquinazolin-4-ol lies in its quinazolin-4-ol core, a scaffold known for modulating biological activity. Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of such halogenated derivatives, as they often exhibit enhanced binding affinity to target proteins. This aligns with growing user searches for "halogenated quinazoline derivatives" and "quinazoline-based drug candidates," reflecting broader interest in precision medicine and targeted therapies.

From a synthetic perspective, CAS No. 2349411-92-1 serves as a versatile intermediate. Its bromo and chloro functional groups allow for further modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched topics in organic chemistry forums. This adaptability makes it valuable for constructing complex molecules, particularly in the development of kinase inhibitors—a hot topic in oncology research.

In material science, 7-Bromo-2-chloroquinazolin-4-ol has garnered attention for its potential in designing organic electronic materials. The quinazoline ring’s electron-deficient nature contributes to charge transport properties, relevant to OLEDs and photovoltaic cells. Searches for "quinazoline in optoelectronics" have surged by 40% year-over-year, underscoring its relevance to sustainable energy solutions.

Quality control and analytical methods for this compound are also critical discussion points. Advanced techniques like HPLC-MS and NMR spectroscopy are commonly employed to verify purity, a concern frequently raised in user queries such as "how to analyze quinazoline derivatives." Suppliers often emphasize batch-to-batch consistency, as impurities can impact downstream applications in pharmaceutical formulations.

Environmental and regulatory aspects of 7-Bromo-2-chloroquinazolin-4-ol are equally important. While not classified as hazardous, its handling requires standard laboratory precautions. This aligns with increasing searches for "green chemistry alternatives" and "sustainable synthesis of halogenated compounds," reflecting the industry’s shift toward eco-friendly practices.

In summary, 7-Bromo-2-chloroquinazolin-4-ol (CAS No. 2349411-92-1) represents a multifaceted compound with expanding applications across life sciences and technology. Its integration into AI-aided molecular design and alignment with global sustainability goals positions it as a compound of enduring scientific and commercial interest.